Cas no 1515987-37-7 (2-amino-2-{6-methylimidazo2,1-b1,3thiazol-5-yl}acetic acid)

• Product Name: 2-amino-2-{6-methylimidazo2,1-b1,3thiazol-5-yl}acetic acid
• CAS No: 1515987-37-7
• MF: C₈H₉N₃O₂S
• MW: 211.240959882736
• CID: 6368723
• PubChem ID: 82612714
• Update Time: 2025-05-25

2-amino-2-{6-methylimidazo2,1-b1,3thiazol-5-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-{6-methylimidazo2,1-b1,3thiazol-5-yl}acetic acid
• 2-amino-2-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}acetic acid
• EN300-1998277
• 1515987-37-7

• Inchi： 1S/C8H9N3O2S/c1-4-6(5(9)7(12)13)11-2-3-14-8(11)10-4/h2-3,5H,9H2,1H3,(H,12,13)
• InChI Key： VHBNUXCKYCQLIL-UHFFFAOYSA-N
• SMILES： S1C=CN2C1=NC(C)=C2C(C(=O)O)N

Computed Properties

• Exact Mass: 211.04154771g/mol
• Monoisotopic Mass: 211.04154771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 109Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-amino-2-{6-methylimidazo2,1-b1,3thiazol-5-yl}acetic acid

Recent Advances in the Study of 2-amino-2-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}acetic acid (CAS: 1515987-37-7)

The compound 2-amino-2-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}acetic acid (CAS: 1515987-37-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique imidazo[2,1-b][1,3]thiazole scaffold, exhibits promising pharmacological properties, particularly in the context of drug discovery and development. Recent studies have explored its potential as a bioactive scaffold for targeting various disease pathways, including inflammation, cancer, and infectious diseases.

One of the key areas of investigation has been the synthesis and structural optimization of 2-amino-2-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}acetic acid derivatives. Researchers have employed advanced synthetic methodologies, such as multicomponent reactions and catalytic asymmetric synthesis, to generate a library of analogs with improved pharmacokinetic profiles. These efforts have led to the identification of several lead compounds with enhanced bioavailability and target specificity.

In a recent study published in the Journal of Medicinal Chemistry, the compound was evaluated for its inhibitory activity against a panel of kinases implicated in inflammatory pathways. The results demonstrated potent and selective inhibition of key kinases, suggesting its potential as a novel anti-inflammatory agent. Furthermore, molecular docking studies revealed that the compound interacts with the ATP-binding site of the target kinases, providing insights into its mechanism of action.

Another significant development involves the application of 2-amino-2-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}acetic acid in oncology research. Preclinical studies have shown that certain derivatives of this compound exhibit cytotoxic effects against a range of cancer cell lines, including those resistant to conventional chemotherapy. Mechanistic studies indicate that these derivatives induce apoptosis via the mitochondrial pathway and modulate the expression of pro-survival proteins.

Beyond its therapeutic potential, the compound has also been investigated for its role in chemical biology tools. For instance, it has been utilized as a building block for the development of fluorescent probes and affinity-based proteomics reagents. These applications highlight its versatility and utility in both basic and translational research.

In conclusion, the ongoing research on 2-amino-2-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}acetic acid (CAS: 1515987-37-7) underscores its importance as a multifunctional scaffold in drug discovery and chemical biology. Future studies are expected to further elucidate its pharmacological properties and explore its potential in clinical applications. The continued optimization of its derivatives and the exploration of novel therapeutic targets will likely yield significant advancements in the field.